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Compound of Interest

Compound Name:
8-Bromo-7-ethylimidazo[1,2-

a]pyridine

Cat. No.: B14887217

Get Quote

Executive Summary & Structural Significance
Compound: 8-Bromo-7-ethylimidazo[1,2-a]pyridine CAS Registry Number: 2227434-20-8

Molecular Formula:

Molecular Weight: 225.09 g/mol (for

Br)[1]

The imidazo[1,2-a]pyridine scaffold is a "privileged structure" in medicinal chemistry, serving as

the core for anxiolytics (e.g., Alpidem, Zolpidem) and acid pump antagonists. The 8-bromo-7-

ethyl derivative is a critical building block; the C8-bromide provides a handle for palladium-

catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), while the C7-ethyl group

modulates lipophilicity and metabolic stability.

This guide provides a comprehensive analysis of the spectroscopic signatures (NMR, MS, IR)

required to validate the identity and purity of this compound, grounded in the mechanistic

principles of its synthesis.
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Synthesis & Structural Origin
To accurately interpret the spectra, one must understand the molecular origin. The compound

is synthesized via the condensation of 2-amino-3-bromo-4-ethylpyridine with a bifunctional

electrophile (typically chloroacetaldehyde or bromoacetaldehyde diethyl acetal).

Reaction Pathway Visualization
The following diagram outlines the synthesis and the resulting numbering scheme used in the

NMR assignments.
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Figure 1: Condensation pathway transforming the pyridine precursor into the fused bicyclic

system.

Mass Spectrometry (MS) Analysis
Mass spectrometry provides the primary confirmation of the halogenation pattern. For this

molecule, the presence of Bromine is the most diagnostic feature.

Isotopic Signature
Bromine exists as two stable isotopes:

Br (50.69%) and

Br (49.31%).[2] This natural abundance ratio of ~1:1 results in a characteristic "twin peak"
molecular ion.
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Ion Identity m/z Value
Relative
Abundance

Interpretation

(

Br)

225.0 100%
Protonated molecular

ion (Base Peak)

(

Br)

227.0 ~98%

Isotope peak

confirming mono-

bromination

146.0 < 20%

Loss of Bromine

radical (homolytic

cleavage)

Fragmentation Logic
Under ESI (Electrospray Ionization), the molecule typically protonates at N1 (the most basic

nitrogen).

Primary Fragmentation: Loss of the ethyl group (

, -29 Da) is common, leading to a peak at m/z ~196/198.

Secondary Fragmentation: Loss of the bromine atom is less common in soft ionization but

prominent in EI (Electron Impact), often leading to the imidazo[1,2-a]pyridine core cation

(m/z ~118).

Nuclear Magnetic Resonance (NMR) Profiling
The NMR spectrum is the definitive tool for confirming regiochemistry (position of the Br and

Ethyl groups).

H NMR (Proton) Assignments
Solvent:

or
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The imidazo[1,2-a]pyridine core has a specific numbering system. The bridgehead nitrogen is

N4. The imidazole protons are H2 and H3. The pyridine ring protons are H5, H6, H7, H8.

In 8-Bromo-7-ethyl: Positions 7 and 8 are substituted. H5 and H6 remain.[3]

Position

Chemical Shift
(

, ppm)

Multiplicity Coupling (Hz)
Diagnostic
Note

H5 8.05 – 8.15 Doublet (d)

Most deshielded

proton due to

proximity to

bridgehead N4.

H2 7.60 – 7.65 Doublet (d)

Imidazole ring

proton; couples

weakly to H3.

H3 7.50 – 7.55 Doublet (d)

Imidazole ring

proton; upfield of

H2.

H6 6.75 – 6.85 Doublet (d)

Ortho to H5.

Shielded relative

to H5.

Ethyl 2.75 – 2.85 Quartet (q)

Benzylic-like

methylene

protons.

Ethyl 1.25 – 1.35 Triplet (t)
Terminal methyl

group.

C NMR Assignments
C8-Br Effect: The carbon attached to Bromine (C8) will appear significantly shielded (upfield)

compared to a C-H carbon, typically around 110-115 ppm.

C7-Ethyl Effect: The ipso carbon (C7) will be deshielded, typically 140-145 ppm.
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C5: Deshielded by Nitrogen (~128 ppm).

Connectivity Diagram (2D NMR)
To validate the regiochemistry (proving Br is at 8 and Ethyl is at 7), HMBC (Heteronuclear

Multiple Bond Correlation) is essential.
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Figure 2: Key HMBC correlations confirming the 7,8-substitution pattern.

Infrared (IR) Spectroscopy
While less specific than NMR, IR confirms the functional groups and absence of starting

materials (e.g., no N-H stretch from the aminopyridine).

C=N Stretch (Imidazole): ~1620 – 1640

(Strong).

C=C Aromatic Stretch: ~1500 – 1600

(Multiple bands).

C-Br Stretch: ~600 – 700

(Fingerprint region, diagnostic).

Absence of N-H: No broad peaks in the 3300-3500

region (confirms cyclization).
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Experimental Protocol: Synthesis & Isolation
Note: This protocol synthesizes the core scaffold, generating the material for the spectroscopic

data above.

Materials
Precursor: 2-Amino-3-bromo-4-ethylpyridine (1.0 eq)

Reagent: Chloroacetaldehyde (40% aq. solution, 1.5 eq) or Bromoacetaldehyde diethyl

acetal.

Solvent: Ethanol or n-Butanol.

Base:

(solid).

Methodology
Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 2-amino-3-bromo-

4-ethylpyridine in ethanol (0.5 M concentration).

Addition: Add

(2.0 eq) followed by chloroacetaldehyde (1.5 eq).

Reflux: Heat the mixture to reflux (

) for 6–12 hours. Monitor by TLC (Mobile phase: 5% MeOH in DCM). The starting amine
(polar) should disappear, replaced by a less polar fluorescent spot.

Workup: Cool to room temperature. Remove solvent under reduced pressure.[4]

Extraction: Resuspend residue in water and extract with Ethyl Acetate (x3). Wash combined

organics with brine, dry over

.[5]
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Purification: Flash column chromatography on silica gel. Elute with Hexanes/Ethyl Acetate

gradient (0%

40% EtOAc).

Result: The product is typically an off-white to pale yellow solid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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